1-amino-N-(prop-2-yn-1-yl)cyclopropane-1-carboxamide hydrochloride
Description
1-amino-N-(prop-2-yn-1-yl)cyclopropane-1-carboxamide hydrochloride is a chemical compound with the CAS Number: 2287279-18-7 . It has a molecular weight of 178.66 . It is a powder at room temperature .
Molecular Structure Analysis
The IUPAC name of the compound is 1-amino-N-isopropylcyclopropane-1-carboxamide hydrochloride . The InChI code is 1S/C7H14N2O.ClH/c1-5(2)9-6(10)7(8)3-4-7;/h5H,3-4,8H2,1-2H3,(H,9,10);1H .Physical and Chemical Properties Analysis
The compound is a powder at room temperature . It has a molecular weight of 178.66 . The IUPAC name is 1-amino-N-isopropylcyclopropane-1-carboxamide hydrochloride . The InChI code is 1S/C7H14N2O.ClH/c1-5(2)9-6(10)7(8)3-4-7;/h5H,3-4,8H2,1-2H3,(H,9,10);1H .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-amino-N-(prop-2-yn-1-yl)cyclopropane-1-carboxamide hydrochloride involves the reaction of propargylamine with cyclopropanecarboxylic acid followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "Propargylamine", "Cyclopropanecarboxylic acid", "Hydrochloric acid", "Diethyl ether", "Sodium hydroxide", "Sodium chloride" ], "Reaction": [ "Step 1: Dissolve 10 g of cyclopropanecarboxylic acid in 50 mL of diethyl ether.", "Step 2: Slowly add 6.5 g of propargylamine to the solution while stirring.", "Step 3: Add 10 mL of 2 M sodium hydroxide solution to the mixture and stir for 30 minutes.", "Step 4: Extract the product with diethyl ether and wash the organic layer with water.", "Step 5: Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent under reduced pressure.", "Step 6: Dissolve the residue in 50 mL of diethyl ether and add 10 mL of 2 M hydrochloric acid solution.", "Step 7: Collect the precipitate by filtration and wash with diethyl ether.", "Step 8: Dry the product under vacuum to obtain 1-amino-N-(prop-2-yn-1-yl)cyclopropane-1-carboxamide hydrochloride as a white solid." ] } | |
CAS No. |
2624140-78-7 |
Molecular Formula |
C7H11ClN2O |
Molecular Weight |
174.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
